2-chloro-N-[3-(4-fluorophenyl)propyl]benzamide

• IUPAC Name: 2-chloro-N-[3-(4-fluorophenyl)propyl]benzamide
• InChI: InChI=1S/C16H15ClFNO/c17-15-6-2-1-5-14(15)16(20)19-11-3-4-12-7-9-13(18)10-8-12/h1-2,5-10H,3-4,11H2,(H,19,20)
• InChI Key: DXOKPAIBJJPEAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCCC2=CC=C(C=C2)F)Cl
• Molecular Formula: C16H15ClFNO
• Molecular Weight: 291.75 g/mol

Description

2-chloro-N-[3-(4-fluorophenyl)propyl]benzamide, also known as ML351, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. It belongs to the class of benzamides and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-(4-fluorophenyl)propyl]benzamide involves the inhibition of PDE10A, which leads to the increase of intracellular levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). This, in turn, leads to the activation of downstream signaling pathways that are involved in the regulation of various cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-N-[3-(4-fluorophenyl)propyl]benzamide have been studied extensively. It has been shown to induce apoptosis in cancer cells by inhibiting the activity of PDE10A. It has also been shown to improve cognitive function in animal models of Alzheimer's disease by increasing the levels of cAMP and cGMP in the brain. Additionally, it has been shown to reduce seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[3-(4-fluorophenyl)propyl]benzamide in lab experiments include its high potency and specificity for PDE10A inhibition. However, its limitations include its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-chloro-N-[3-(4-fluorophenyl)propyl]benzamide. One direction is the development of more potent and selective PDE10A inhibitors for the treatment of various diseases. Another direction is the investigation of the potential use of 2-chloro-N-[3-(4-fluorophenyl)propyl]benzamide in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of 2-chloro-N-[3-(4-fluorophenyl)propyl]benzamide.

Scientific Research Applications

2-chloro-N-[3-(4-fluorophenyl)propyl]benzamide has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and epilepsy. It has been shown to inhibit the activity of the enzyme phosphodiesterase 10A (PDE10A), which is involved in the regulation of intracellular signaling pathways. Inhibition of PDE10A has been linked to the improvement of cognitive function and the reduction of tumor growth.